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Compound of Interest

Compound Name: 7-Chloro-4-hydroxyquinazoline

Cat. No.: B189423 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of 7-Chloro-4-hydroxyquinazoline, a compound frequently used in

pharmaceutical research. Adherence to these procedures is critical to mitigate risks and comply

with regulatory standards.

Hazard Profile and Safety Summary
7-Chloro-4-hydroxyquinazoline is classified as a hazardous substance, and it is imperative to

understand its associated risks before handling. The primary hazards include irritation to the

skin, eyes, and respiratory system.[1][2] Some safety data sheets also indicate that it may be

toxic if swallowed, cause allergic skin reactions, lead to serious eye damage, and potentially

harm fertility or an unborn child.[3]
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Hazard Category Classification GHS Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 1 / Category 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity Single Exposure, Category 3
H335: May cause respiratory

irritation

Aquatic Hazard (Acute &

Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE) Protocol
Prior to handling 7-Chloro-4-hydroxyquinazoline, all personnel must be equipped with the

appropriate personal protective equipment to prevent exposure.
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye irritation or

serious eye damage from dust

or splashes.[1][4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin irritation and

absorption.[1][4]

Protective Clothing
A lab coat or other suitable

protective clothing.
To prevent skin contact.[1][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended if exposure

limits are exceeded, if irritation

is experienced, or when

handling large quantities that

may generate dust.[4]

Step-by-Step Disposal Procedure
The disposal of 7-Chloro-4-hydroxyquinazoline must be conducted as hazardous waste, in

strict accordance with all applicable local, regional, and national regulations.[1][5]

1. Waste Segregation and Collection:

Solid Waste: Collect any solid 7-Chloro-4-hydroxyquinazoline waste, including

contaminated consumables (e.g., weighing paper, pipette tips), in a designated, clearly

labeled, and sealed hazardous waste container.

Contaminated Solvents: If dissolved in a solvent, collect the solution in a designated, sealed,

and labeled hazardous waste container for halogenated organic waste.

Empty Containers: Triple rinse the original container with a suitable solvent. The rinsate

should be collected and disposed of as hazardous chemical waste. The rinsed container

should then be disposed of according to institutional guidelines, which may involve

puncturing to prevent reuse.

2. Spill Management:
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Small Spills: In the event of a small spill, carefully sweep up the solid material, avoiding dust

generation.[1][6] Place the collected material into a designated hazardous waste container.

[1][6] The spill area should then be decontaminated.

Large Spills: For larger spills, evacuate the area and ensure adequate ventilation.[6] Contain

the spill to prevent it from entering drains or waterways.[3] Proceed with the collection of the

material as with a small spill, using appropriate PPE.[6]

3. Labeling and Storage:

All waste containers must be clearly and accurately labeled with "Hazardous Waste" and the

chemical name "7-Chloro-4-hydroxyquinazoline".

Store the sealed waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents, until they can be collected by a

licensed waste disposal company.[1][4]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through an approved and

licensed waste disposal contractor.[1][5] Do not attempt to dispose of this chemical through

standard laboratory drains or as regular solid waste.[3]
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Figure 1. Logical workflow for the proper disposal of 7-Chloro-4-hydroxyquinazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. 7-Chloro-4-hydroxyquinoline | C9H6ClNO | CID 66593 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. sigmaaldrich.com [sigmaaldrich.com]

4. fishersci.com [fishersci.com]

5. tcichemicals.com [tcichemicals.com]

6. 6-Nitro-7-Chloro-4-Hydroxy quinazoline Manufacturers, with SDS [mubychem.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 7-Chloro-4-
hydroxyquinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189423#7-chloro-4-hydroxyquinazoline-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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